Cas no 129459-85-4 (Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI))

Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI) structure
129459-85-4 structure
Product Name:Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
CAS No:129459-85-4
MF:C26H18Br2O4Si
MW:582.312226772308
CID:181036
PubChem ID:3075962
Update Time:2025-04-19

Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
    • 4-bromo-2-[(5-bromo-2-carboxyphenyl)-diphenylsilyl]benzoic acid
    • Diphenylsilylene 4-bromobenzoate
    • Benzoic acid, 4-bromo-, diphenylsilylene ester
    • 129459-85-4
    • BRN 4768409
    • DTXSID90156161
    • Inchi: 1S/C26H18Br2O4Si/c27-17-11-13-21(25(29)30)23(15-17)33(19-7-3-1-4-8-19,20-9-5-2-6-10-20)24-16-18(28)12-14-22(24)26(31)32/h1-16H,(H,29,30)(H,31,32)
    • InChI Key: VDCVXWYFVKBEOI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)O)=C(C=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C=CC=1C(=O)O)Br

Computed Properties

  • Exact Mass: 579.93404
  • Monoisotopic Mass: 579.934111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Density: 1.66
  • Boiling Point: 644.5°Cat760mmHg
  • Flash Point: 343.6°C
  • Refractive Index: 1.715
  • PSA: 74.6
  • LogP: 3.98540
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